Cas no 628331-59-9 (1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester
• CAS No: 628331-59-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 1647468
• Update Time: 2024-09-12

1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester

• Inchi： 1S/C15H18N2O3/c1-3-17-10-13(9-14(18)19-2)15(16-17)20-11-12-7-5-4-6-8-12/h4-8,10H,3,9,11H2,1-2H3
• InChI Key： XVQMMCKFOBXBFD-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CC(OC)=O)C(OCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 274.13184

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 402.2±35.0 °C(Predicted)
• PSA: 53.35
• pka: 0.97±0.10(Predicted)